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Compound of Interest

Compound Name: PD173212

Cat. No.: B1679127 Get Quote

For researchers, scientists, and drug development professionals utilizing the selective N-type

voltage-sensitive calcium channel (VSCC) blocker, PD173212, adherence to proper disposal

protocols is paramount for maintaining laboratory safety and environmental compliance. This

document provides essential, step-by-step guidance for the safe handling and disposal of

PD173212, its contaminated materials, and empty containers.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.

All handling of PD173212 should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation. In the event of a spill, isolate the area

and follow your institution's established spill cleanup procedures for non-hazardous solid

chemicals.

Quantitative Data for PD173212
For ease of reference and experimental planning, the following table summarizes key

quantitative data for PD173212.
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Property Value Source(s)

Molecular Weight 599.85 g/mol [1][2]

IC₅₀ (for N-type VSCC) 36 nM [1][3]

Solubility in DMSO ≥ 100 mg/mL [1]

Solubility in Ethanol 100 mM [4]

Step-by-Step Disposal Procedures for PD173212
The following procedures are general guidelines for the disposal of PD173212. It is imperative

to consult and strictly adhere to all local, state, and federal regulations, as well as your

institution's specific Environmental Health and Safety (EHS) protocols.

Part 1: Disposal of Unused or Waste PD173212 (Solid)
Characterize as Non-Hazardous Waste: Based on available safety data, PD173212 is not

classified as an acutely hazardous waste. However, it should always be treated as a

chemical waste product.

Segregation: Do not mix solid PD173212 waste with other waste streams, particularly

incompatible chemicals.

Containerization:

Place the solid PD173212 waste in a designated, leak-proof, and clearly labeled waste

container. The original product container can be used if it is in good condition.

The label should include the chemical name ("PD173212"), the words "Non-Hazardous

Chemical Waste for Disposal," the responsible researcher's name, and the date of

accumulation.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from general laboratory traffic and incompatible materials.

Collection: Arrange for the collection of the chemical waste through your institution's EHS

department. Do not dispose of solid PD173212 in the regular trash or down the drain.
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Part 2: Decontamination and Disposal of Contaminated
Labware and PPE

Decontamination of Surfaces and Reusable Glassware:

Wipe down contaminated bench surfaces and equipment with a suitable solvent in which

PD173212 is soluble (e.g., ethanol or a detergent solution).[5]

For reusable glassware, immerse in a suitable cleaning solution and wash thoroughly.

All cleaning materials (e.g., wipes, paper towels) should be disposed of as chemically

contaminated solid waste.[5]

Disposal of Single-Use Contaminated Items:

Items such as gloves, weigh boats, and pipette tips that have come into direct contact with

PD173212 should be considered chemically contaminated.

Place these items in a designated, sealed, and labeled container for chemically

contaminated solid waste.

Arrange for disposal through your institution's EHS department.

Part 3: Disposal of Empty PD173212 Containers
Assessment: An empty container is generally defined as one that has no more than a

residual amount of the chemical remaining.

Decontamination:

If the container held a solid, ensure all loose powder is removed and collected as chemical

waste.

Triple rinse the empty container with a suitable solvent (e.g., ethanol).

Collect the rinsate as hazardous chemical waste.
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Defacing: Completely deface or remove the original product label to prevent

misidentification.

Final Disposal: Once decontaminated and defaced, the empty container can typically be

disposed of in the regular laboratory glass or plastic recycling, in accordance with your

institution's guidelines.[6]

Experimental Workflow and Disposal Logic
The following diagram illustrates the general workflow for the proper disposal of a non-

hazardous solid laboratory chemical like PD173212.
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General Workflow for Non-Hazardous Solid Chemical Disposal
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Caption: General workflow for the disposal of non-hazardous solid laboratory chemicals.
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By adhering to these procedures and consulting with your institution's safety professionals, you

can ensure the safe and responsible disposal of PD173212, contributing to a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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